Cas no 807624-23-3 (1H-Imidazole-5-carboxylicacid, 2-methyl-4-phenyl-)

• Product name: 1H-Imidazole-5-carboxylicacid, 2-methyl-4-phenyl-
• CAS No: 807624-23-3
• MF: C₁₁H₁₀N₂O₂
• MW: 202.2093
• CID: 715004
• PubChem ID: 45096779

1H-Imidazole-5-carboxylicacid, 2-methyl-4-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole-5-carboxylicacid, 2-methyl-4-phenyl-
• 1H-Imidazole-4-carboxylicacid,2-methyl-5-phenyl-(9CI)
• 2-methyl-4-phenyl-1H-imidazole-5-carboxylic acid
• 1H-Imidazole-4-carboxylic acid, 2-methyl-5-phenyl-
• DTXSID00667516
• 2-methyl-5-phenyl-1H-imidazol-4-ylcarboxylic acid
• 2-methyl-4-phenyl-1H-imidazol-5-ylcarboxylic acid
• 807624-23-3
• VICOSPWZPSCMHY-UHFFFAOYSA-N
• SCHEMBL5762947

• Inchi： InChI=1S/C11H10N2O2/c1-7-12-9(10(13-7)11(14)15)8-5-3-2-4-6-8/h2-6H,1H3,(H,12,13)(H,14,15)
• InChI Key： VICOSPWZPSCMHY-UHFFFAOYSA-N
• SMILES： CC1=NC(=C(N1)C(=O)O)C2=CC=CC=C2

Computed Properties

• Exact Mass: 202.074
• Monoisotopic Mass: 202.074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66A^2
• XLogP3: 2